Metazachlor BH 479-9
Overview
Description
Metazachlor BH 479-9 is a pre-emergent herbicide that is widely used in agriculture to control weeds in crops such as maize, wheat, and barley. It belongs to the chloroacetamide family of herbicides and is known for its high efficiency and low toxicity.
Scientific Research Applications
- Scientists study the formation and presence of Metazachlor BH 479-9 to understand how it breaks down in the environment. This information is crucial for assessing the persistence of herbicides in soil and water .
- Metazachlor BH 479-9 is identified as a metabolite of the herbicide metazachlor. Metabolites are compounds formed by the breakdown of a parent chemical in living organisms. In this case, Metazachlor BH 479-9 specifically represents the methylsulfoxide metabolite of metazachlor.
- Metazachlor BH 479-9 exhibits moderate ecotoxicity to birds, fish, daphnia, bees, and earthworms. Understanding its environmental fate and impact on non-target organisms is essential for sustainable pesticide management .
- Metazachlor BH 479-9 is classified as a possible carcinogen and has moderate chronic toxicity to mammals. Researchers investigate its effects on human health, emphasizing safety precautions and exposure limits .
- Metazachlor BH 479-9 is used in various crops, including winter and spring oilseed rape (OSR), Brussels sprouts, maize, peanuts, sugarcane, cotton, tobacco, and ornamental plants like white cedar, rhododendron, and lilac .
Herbicide Degradation Studies
Metabolite Identification
Environmental Fate and Ecotoxicity
Human Health Considerations
Crop Applications
Regulatory Approvals and Status
properties
IUPAC Name |
2-[2-[2,6-dimethyl-N-(pyrazol-1-ylmethyl)anilino]-2-oxoethyl]sulfinylacetic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O4S/c1-12-5-3-6-13(2)16(12)19(11-18-8-4-7-17-18)14(20)9-24(23)10-15(21)22/h3-8H,9-11H2,1-2H3,(H,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYCHUHSHQIYFAI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)N(CN2C=CC=N2)C(=O)CS(=O)CC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501017811 | |
Record name | Metazachlor BH 479-9 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501017811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
349.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Metazachlor BH 479-9 | |
CAS RN |
1246215-97-3 | |
Record name | Metazachlor BH 479-9 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501017811 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-[2-[2,6-dimethyl-N-(pyrazol-1-ylmethyl)anilino]-2-oxoethyl]sulfinylacetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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